Cas no 849035-66-1 (4-(Methylsulfonyl)-2-nitrobenzaldehyde)

4-(Methylsulfonyl)-2-nitrobenzaldehyde structure
849035-66-1 structure
Product Name:4-(Methylsulfonyl)-2-nitrobenzaldehyde
CAS No:849035-66-1
MF:C8H7NO5S
MW:229.209881067276
CID:716625
PubChem ID:2761060
Update Time:2024-10-26

4-(Methylsulfonyl)-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,4-(methylsulfonyl)-2-nitro-
    • 4-(Methylsulfonyl)-2-nitrobenzaldehyde
    • 4-methylsulfonyl-2-nitrobenzaldehyde
    • 4-(methylsulphonyl)-2-nitrobenzaldehyde
    • 4-methanesulfonyl-2-nitrobenzaldehyde
    • 2-Formyl-5-(methylsulphonyl)nitrobenzene, 4-Formyl-3-nitrophenyl methyl sulphone
    • 4-(Methylsulphonyl)-2-nitrobenzaldehyde 95+%
    • ZIB03566
    • AKOS015852563
    • MFCD04037929
    • SCHEMBL3222735
    • DTXSID10375514
    • PS-10472
    • CS-0180986
    • HUGPVFHLSSCVSM-UHFFFAOYSA-N
    • 849035-66-1
    • MDL: MFCD04037929
    • Inchi: 1S/C8H7NO5S/c1-15(13,14)7-3-2-6(5-10)8(4-7)9(11)12/h2-5H,1H3
    • InChI Key: HUGPVFHLSSCVSM-UHFFFAOYSA-N
    • SMILES: C(=O)C1=CC=C(S(C)(=O)=O)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 229.00400
  • Monoisotopic Mass: 229.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 352
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 105.41000
  • LogP: 2.41480

4-(Methylsulfonyl)-2-nitrobenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

4-(Methylsulfonyl)-2-nitrobenzaldehyde Pricemore >>

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